Cas no 878055-41-5 (2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide
• CAS No: 878055-41-5
• MF: C₂₄H₂₆FN₃O₂S
• MW: 439.545547962189
• CID: 5516525
• Update Time: 2025-06-11

2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfanyl-N-(4-fluorophenyl)acetamide
• 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C24H26FN3O2S/c25-18-9-11-19(12-10-18)26-23(29)17-31-22-15-28(21-8-4-3-7-20(21)22)16-24(30)27-13-5-1-2-6-14-27/h3-4,7-12,15H,1-2,5-6,13-14,16-17H2,(H,26,29)
• InChI Key： JEMBWZZKNKXWBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide

Introduction to Compound with CAS No. 878055-41-5 and Its Applications in Chemical Biology

Compound with the CAS number 878055-41-5 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The product name, 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide, provides a detailed insight into its chemical composition and potential biological activities. This compound belongs to a class of molecules that are being extensively studied for their therapeutic potential, particularly in the context of modulating biological pathways and developing novel pharmaceutical agents.

The structural framework of this compound incorporates several key motifs that are known to interact with biological targets. The presence of an azepane ring, a sulfanyl group, and a fluorophenyl moiety suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and selectivity. These features are crucial for the development of drugs that can effectively interact with biological systems without causing off-target effects.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Indole compounds are known to possess antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific modification of the indole ring in this compound, combined with the acetamide moiety, likely contributes to its unique pharmacological profile. This modification can enhance solubility, improve bioavailability, and potentially increase binding affinity to specific biological targets.

The sulfanyl group in the molecule is another critical feature that warrants further investigation. Sulfanyl-containing compounds have been shown to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticarcinogenic effects. The incorporation of this group into the molecular structure of the compound may enhance its ability to interact with biological receptors and modulate signaling pathways. This could make it a valuable candidate for further development as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in designing and optimizing molecules like the one described here. By leveraging these technologies, researchers can identify potential lead compounds that exhibit high affinity and selectivity for specific biological targets. This approach has significantly accelerated the drug discovery process in recent years.

The fluorine atom in the phenyl ring is another important feature that contributes to the compound's pharmacological properties. Fluorinated aromatic compounds are known to enhance metabolic stability, improve bioavailability, and increase binding affinity. The presence of a fluorine atom at the para position relative to the sulfanyl group in this compound may further enhance its interaction with biological targets. This could make it a promising candidate for further development as a therapeutic agent.

Current research in chemical biology is focused on developing molecules that can modulate critical biological pathways involved in various diseases. The compound described here has the potential to interact with multiple targets due to its complex structural features. This polypharmacicity could be advantageous in treating multifactorial diseases where multiple pathways are involved. However, it also presents challenges in terms of selectivity and potential side effects. Further research is needed to optimize the compound's pharmacological profile and minimize off-target effects.

In conclusion, compound with CAS No. 878055-41-5 represents a promising candidate for further development as a therapeutic agent. Its unique structural features, including the azepane ring, sulfanyl group, indole derivative, acetamide moiety, and fluorophenyl moiety, suggest that it may exhibit multiple biological activities. Recent advancements in computational chemistry and molecular modeling have provided powerful tools for designing and optimizing such molecules. Further research is needed to fully elucidate its pharmacological properties and explore its potential applications in medicine.